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Compound of Interest

Compound Name: (Z)-Methyl heptadec-10-enoate

Cat. No.: B15601458 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the safe disposal of

(Z)-Methyl heptadec-10-enoate, a fatty acid methyl ester. While this compound is not

classified as a hazardous substance, adherence to proper disposal protocols is necessary to

maintain laboratory safety and environmental responsibility.[1][2]

Hazard Assessment and Safety Information
Before handling (Z)-Methyl heptadec-10-enoate, it is crucial to be aware of its properties.

According to safety data sheets (SDS), this substance is not considered hazardous.[1][2]

However, standard laboratory precautions should always be observed.

Property Information Citation

GHS Hazard Classification
Not a hazardous substance or

mixture
[1]

Primary Irritant Effect
No irritant effect on skin or

eyes

Sensitization No sensitizing effects known [3]

Environmental Hazards Do not let product enter drains [1]

Combustibility Combustible [1]
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Step-by-Step Disposal Procedures
The disposal of (Z)-Methyl heptadec-10-enoate should be conducted in accordance with

national and local regulations.[1] The following steps provide a general guideline for its proper

disposal in a laboratory setting.

1. Waste Identification and Labeling:

Clearly label the waste container with the chemical name: "(Z)-Methyl heptadec-10-
enoate".

Even though it is not hazardous, do not mix it with other waste streams unless explicitly

permitted by your institution's waste management guidelines.

Ensure the container is included in your laboratory's hazardous waste inventory, noting its

name, amount, and location.[4]

2. Container Selection and Management:

Use a container that is in good condition, with no leaks or cracks, and has a tightly fitting

cap.[5][6]

The container must be made of a compatible material. Reusing the original container is often

a good practice.[5][7]

Keep the waste container closed at all times except when adding waste.[6][7]

3. Waste Segregation:

Store (Z)-Methyl heptadec-10-enoate waste separately from other chemical wastes to

prevent accidental reactions.[5]

As a general rule, segregate wastes into categories such as acids, bases, halogenated

solvents, and non-halogenated solvents.[5][7]

4. Spill Management:
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For small spills: Wipe up the material with a cloth or other absorbent material.[2] Clean the

affected area with soap and water.[8]

For large spills: Cover the spill with a non-combustible absorbent material like sand or earth.

[2][8] Collect the absorbed material using clean, non-sparking tools and place it in a suitable,

labeled container for disposal.[8][9]

All materials used for spill cleanup must be managed as hazardous waste.[6]

5. Final Disposal:

Waste material should be disposed of through a licensed waste disposal contractor.[1]

Do not dispose of (Z)-Methyl heptadec-10-enoate down the sink or in regular trash unless

specifically authorized by your institution's environmental health and safety (EHS) office.[6]

[10]

For empty containers, triple rinse with a suitable solvent. The rinsate should be collected and

disposed of as chemical waste. After rinsing, the container can often be disposed of as

regular waste, but labels should be defaced or removed.[4][5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (Z)-
Methyl heptadec-10-enoate.
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Disposal decision workflow for (Z)-Methyl heptadec-10-enoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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